Cas no 100757-53-7 (propylglyoxal bis(guanylhydrazone))

propylglyoxal bis(guanylhydrazone) structure
100757-53-7 structure
Product Name:propylglyoxal bis(guanylhydrazone)
CAS No:100757-53-7
MF:C7H16N8
MW:212.25553894043
CID:892984
Update Time:2025-04-19

propylglyoxal bis(guanylhydrazone) Chemical and Physical Properties

Names and Identifiers

    • propylglyoxal bis(guanylhydrazone)
    • 2-[(E)-[(1E)-1-(diaminomethylidenehydrazinylidene)pentan-2-ylidene]amino]guanidine,sulfuric acid
    • Hydrazinecarboximidamide, 2,2'-(l-propyl-1,2-ethanediylidene)bis-, sulfate
    • N'',N'''''-(1E,2E)-pentane-1,2-diylidenedicarbonohydrazonic diamide sulfate (1:1)
    • PGBG
    • Inchi: 1S/C7H16N8/c1-2-3-5(13-15-7(10)11)4-12-14-6(8)9/h4H,2-3H2,1H3,(H4,8,9,14)(H4,10,11,15)/b12-4+,13-5+
    • InChI Key: COBSXIJUCJBRNZ-QGVJZHQLSA-N
    • SMILES: C(=N/NC(N)=N)(/CCC)\C=N\NC(N)=N

Computed Properties

  • Exact Mass: 310.117172g/mol
  • Monoisotopic Mass: 310.117172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 310.34g/mol
  • Topological Polar Surface Area: 237Ų
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